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Compound of Interest

Ethyl D-homoalaninate
Compound Name:

hydrochloride
CAS No.: 127641-80-9; 63060-94-6
Cat. No.: B2674868

Get Quote
H
CINO

[2]
Executive Summary

Ethyl D-alaninate hydrochloride is the ethyl ester derivative of D-alanine, stabilized as a
hydrochloride salt.[1] It serves as a vital intermediate in the synthesis of protease inhibitors,
chiral ligands, and peptidomimetics.

As an ionic salt of an amino acid ester, its solubility is governed by the competition between the
lattice energy of the crystal and the solvation energy provided by the solvent.[1] It exhibits high
solubility in polar protic solvents (water, alcohols) and polar aprotic solvents (DMSO), while
remaining insoluble in non-polar organic solvents (ethers, hydrocarbons), a property exploited
for purification via recrystallization.[1]
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Physicochemical Characterization

Understanding the fundamental physical properties is a prerequisite for predicting solubility
behavior and designing experimental protocols.

Property Value Notes
Molecular Weight 153.61 g/mol

White to off-white crystalline Hygroscopic; store desiccated.
Appearance ]

solid [1]

Sharp melting point indicates
Melting Point 78 -83°C high purity; broadens with

moisture content.[1]

o ] i ) Enantiomers exhibit identical
Chirality D-isomer (R-configuration) o )
solubility in achiral solvents.[1]

Increases water/alcohol
) solubility; decreases solubility
Salt Form Hydrochloride (HCI) ) )
in non-polar organics

compared to free base.[1]

Protect from moisture to
Storage -20°C or 4°C prevent hydrolysis to D-

alanine.[1]

Solubility Landscape in Organic Solvents[1][4][5][6]

The solubility of Ethyl D-alaninate HCI follows a distinct "polarity-dependent” gradient. The
hydrochloride moiety dominates the interaction potential, making the compound behave as a
typical electrolyte in solution.[1]

Polar Protic Solvents (High Solubility)[1]

» Solvents: Water, Methanol, Ethanol, Isopropanol.[1]

e Mechanism: These solvents can solvate both the ammonium cation (ngcontent-ng-
€3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">
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) and the chloride anion (
) via strong hydrogen bonding and high dielectric constants.

o Data Points:
o Water: Freely soluble (>100 g/L).[1]
o Ethanol: Soluble.[1][3][4][5] Used extensively for reflux synthesis and recrystallization.[1]

o Methanol: Highly soluble.[1]

Polar Aprotic Solvents (Moderate to High Solubility)[1]

e Solvents: DMSO, DMF.[1][3][6]

» Mechanism: High dipole moments allow these solvents to stabilize the ionic species,
although they lack the hydrogen bond donation capability of alcohols.[1]

o Data Points:
o DMSO: ~175 mg/mL (1139 mM).[1] Requires ultrasonic agitation for saturation.[1]

o DMF: Soluble (~20-30 mg/mL estimated based on methyl ester analogs).[1]

Chlorinated Solvents (Low/Sparingly Soluble)[1]

e Solvents: Dichloromethane (DCM), Chloroform.[1]

e Nuance: Unlike the free base ester, which is soluble in DCM, the HCI salt has significant
lattice energy that these solvents cannot easily overcome.[1]

o Application: DCM is often used in biphasic washes (e.g., DCM/Water) to extract impurities
while keeping the salt in the aqueous phase, or to extract the free base after neutralization.

Non-Polar & Low Polarity Solvents (Insoluble)[1]

» Solvents: Diethyl Ether, Hexanes, Ethyl Acetate, Toluene.[1]
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e Mechanism: These solvents possess low dielectric constants and cannot disrupt the ionic

lattice of the hydrochloride salt.[1]

o Application: These act as anti-solvents to induce precipitation or crystallization from alcoholic

solutions.[1]

Visualization: Solubility Hierarchy
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Caption: Solubility classification of Ethyl D-alaninate HCI. Green nodes indicate primary
solvents; Red nodes indicate anti-solvents used for purification.[1]

Experimental Protocols
Protocol A: Recrystallization (Purification)

This is the standard method to purify Ethyl D-alaninate HCI from synthesis byproducts.[1] It
relies on the temperature dependence of solubility in ethanol and the "salting out” effect of
diethyl ether.

Materials:

Crude Ethyl D-alaninate HCI[1]

Absolute Ethanol (Solvent)[1]

Anhydrous Diethyl Ether (Anti-solvent)[1]

Ice bath

Workflow:

Dissolution: Place crude solid in a round-bottom flask. Add the minimum amount of absolute
ethanol required to dissolve the solid at reflux temperature (~78°C).[1]

« Filtration (Optional): If insoluble particles remain, filter the hot solution rapidly through a pre-
warmed funnel.

» Nucleation: Remove from heat. Add diethyl ether dropwise to the hot solution until a faint,
persistent turbidity (cloudiness) appears.[1]

o Crystallization: Add a few drops of ethanol to clear the turbidity, then allow the solution to
cool slowly to room temperature.

e Finishing: Transfer to an ice bath (0-4°C) for 1 hour to maximize yield.

o Collection: Filter crystals via vacuum filtration, wash with cold ether, and dry under vacuum
over P
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O

or silica.

Protocol B: Quantitative Solubility Determination

Use this gravimetric method to determine precise solubility in a specific solvent system (e.g.,
for formulation).

o Saturation: Add excess Ethyl D-alaninate HCI to 5 mL of the target solvent in a sealed vial.
o Equilibration: Shake/sonicate at the target temperature (e.g., 25°C) for 24 hours.
o Sampling: Centrifuge to pellet undissolved solid.

e Measurement:

o Weigh a clean, dry evaporation dish (ngcontent-ng-c3932382896=""__nghost-ng-

€102404335="" class="inline ng-star-inserted">

)-[7]

o Pipette 1.0 mL of the clear supernatant into the dish.

o Weigh immediately (ngcontent-ng-c3932382896=""_nghost-ng-c102404335=""
class="inline ng-star-inserted">

» Drying: Evaporate solvent in a vacuum oven at 40°C until weight is constant (

).

¢ Calculation: ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="ng-star-
inserted display">

Thermodynamic Framework

For researchers modeling the solubility of amino acid ester salts, the Modified Apelblat
Equation is the standard theoretical model.[1] It correlates the mole fraction solubility (
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) with temperature (
):
ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="ng-star-inserted display">

e A, B, C: Empirical parameters derived from experimental data.

» Implication: The dissolution of Ethyl D-alaninate HCI is endothermic (ngcontent-ng-
€3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

), meaning solubility increases as temperature rises. This confirms why "hot filtration" and
cooling crystallization are effective.[1]

Recrystallization Logic Flow
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Caption: Step-by-step logic for the purification of Ethyl D-alaninate HCI via solvent/anti-solvent
recrystallization.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b2674868/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-of-ethyl-d-alaninate-hydrochloride-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2674868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e PubChem. (2025).[1] Methyl D-alaninate hydrochloride Compound Summary. National
Library of Medicine.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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